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Compound of Interest

Compound Name: Enpp-1-IN-19

Cat. No.: B15136439

Essential Safety and Handling Guide for Enpp-1-IN-
19

This guide provides critical safety and logistical information for the handling and disposal of
Enpp-1-IN-19, a potent inhibitor of ectonucleotide pyrophosphatase-phosphodiesterase 1
(ENPP1). Adherence to these procedures is essential for ensuring a safe laboratory
environment and minimizing risks associated with this chemical. This document is intended to
be a primary resource for operational and safety inquiries for researchers, scientists, and drug
development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for Enpp-1-IN-19 is not publicly available. The
following guidance is based on best practices for handling similar ENPP1 inhibitors and general
laboratory safety principles. It is imperative to consult the official SDS provided by your vendor
for definitive safety information.

Hazard Identification and Personal Protective Equipment
(PPE)

Based on information for structurally related compounds, Enpp-1-IN-19 should be handled as a
potentially toxic substance that may cause skin and eye irritation.[1][2] All personnel must be
trained in handling potent chemical compounds.
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The following table summarizes the required Personal Protective Equipment (PPE) for handling

Enpp-1-IN-19.

Activity

Required PPE

Notes

Receiving and Unpacking

* Chemical-resistant glovese

Safety glasses

If the container is not enclosed
in a secondary container,
consider additional respiratory

protection.[1]

Weighing and Aliquoting (Solid

Form)

* Double chemical-resistant
glovese Impermeable
disposable gowne Safety
glasses with side shields or
goggless NIOSH/MSHA-

approved respirator

To be performed in a certified
chemical fume hood or a
containment ventilated

enclosure.[1]

Solution Preparation and

Handling

« Chemical-resistant glovese
Impermeable disposable
gowne Safety glasses with side

shields or goggles

Handle in a well-ventilated
area, preferably a chemical
fume hood.[3]

Spill Cleanup

* Double chemical-resistant
glovese Impermeable
disposable gowne Safety
goggles or face shields
NIOSH/MSHA-approved
respirators Chemical-resistant

boot covers

A spill kit must be readily

available in the laboratory.

Waste Disposal

* Chemical-resistant glovese
Impermeable disposable

gowne Safety glasses

Follow all local, state, and
federal regulations for

hazardous waste disposal.

Operational Plans: Step-by-Step Guidance
Preparation and Handling of Stock Solutions
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Proper handling and storage are crucial for maintaining the stability and activity of Enpp-1-IN-
19.

» Solubility: Enpp-1-IN-19 and similar inhibitors are typically soluble in dimethyl sulfoxide
(DMSO). They generally have low solubility in water and ethanol.

e Stock Solution Preparation:
o Before opening, bring the vial of solid Enpp-1-IN-19 to room temperature.

o Working in a chemical fume hood and wearing appropriate PPE, add the required volume
of fresh, anhydrous DMSO to the vial to create a stock solution of the desired
concentration.

o Cap the vial tightly and vortex until the solid is completely dissolved.
» Storage of Stock Solutions:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store stock solutions at -20°C or -80°C for long-term stability. Consult the vendor's data
sheet for specific recommendations.

Experimental Workflow

The following diagram outlines a general workflow for utilizing Enpp-1-IN-19 in a cell-based

assay.
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Preparation
Prepare Stock Solution Culture and Seed Cells
(Enpp-1-IN-19 in DMSO) in 96-well plate

:

Prepare Serial Dilutions
of Enpp-1-IN-19

Expefiment /

Treat Cells with
Enpp-1-IN-19 Dilutions

:

Incubate Cells
(e.g., 37°C, 5% CO2)

:

Initiate Enzymatic Reaction
(Add Substrate)

4

Analysis

Measure Signal
(e.g., Fluorescence)

'

Data Analysis
(Calculate 1C50)

Click to download full resolution via product page

General workflow for an in vitro ENPP1 inhibition assay.

Signaling Pathway Context
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ENPP1 is a key negative regulator of the cGAS-STING innate immunity pathway. It hydrolyzes
the second messenger 2'3'-cyclic GMP-AMP (cGAMP), which is a potent activator of STING
(stimulator of interferon genes). By inhibiting ENPP1, Enpp-1-IN-19 prevents the degradation
of cGAMP, leading to enhanced STING activation and a subsequent anti-tumor immune

response.

ENPP1-STING Signaling Pathway

Immune Response

Click to download full resolution via product page
Inhibition of ENPP1 by Enpp-1-IN-19 enhances STING-mediated immunity.

Disposal Plan

All waste contaminated with Enpp-1-IN-19 must be treated as hazardous waste. Follow all
local, state, and federal regulations for hazardous waste disposal.
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Waste Type Disposal Procedure

Collect all solid waste contaminated with Enpp-
1-IN-19 (e.g., unused compound, contaminated

Solid Waste gloves, weighing papers, pipette tips) in a
dedicated, clearly labeled hazardous waste
container.

Collect all liquid waste containing Enpp-1-IN-19

(e.g., unused stock solutions, cell culture media
Liquid Waste from treated wells) in a compatible, sealed, and

clearly labeled hazardous waste container. Do

not dispose of down the drain.

Rinse empty containers with a suitable solvent

(e.g., DMSO followed by ethanol). Collect all
Empty Containers rinsates as hazardous liquid waste. Dispose of

the rinsed container in accordance with your

institution's policies.

Waste Container Management:

e Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name ("Enpp-1-IN-19"), the solvent used, and the date of initial waste
addition.

o Storage: Keep waste containers securely closed except when adding waste. Store them in a
designated satellite accumulation area within the laboratory.

o Pickup: Arrange for waste disposal through your institution's Environmental Health and
Safety (EHS) office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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